Cas no 1153525-01-9 (n4-Ethyl-n4-isobutylbenzo[c][1,2,5]oxadiazole-4,7-diamine)

• Product Name: n4-Ethyl-n4-isobutylbenzo[c][1,2,5]oxadiazole-4,7-diamine
• CAS No: 1153525-01-9
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5753378
• PubChem ID: 43518613
• Update Time: 2025-10-19

n4-Ethyl-n4-isobutylbenzo[c][1,2,5]oxadiazole-4,7-diamine Chemical and Physical Properties

Names and Identifiers

• N4-ethyl-N4-(2-methylpropyl)-2,1,3-benzoxadiazole-4,7-diamine
• EN300-766952
• CS-0284037
• n4-Ethyl-n4-isobutylbenzo[c][1,2,5]oxadiazole-4,7-diamine
• 1153525-01-9
• AKOS005839945
• 2,1,3-Benzoxadiazole-4,7-diamine, N4-ethyl-N4-(2-methylpropyl)-

• Inchi： 1S/C12H18N4O/c1-4-16(7-8(2)3)10-6-5-9(13)11-12(10)15-17-14-11/h5-6,8H,4,7,13H2,1-3H3
• InChI Key： YAXUZAOZDXXBRW-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)N(CC)CC(C)C)N

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 372.6±45.0 °C(Predicted)
• pka: 2.01±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles